Cas no 121624-18-8 (6’-Exomethylene Simvastatin)

6’-Exomethylene Simvastatin structure
6’-Exomethylene Simvastatin structure
Product Name:6’-Exomethylene Simvastatin
CAS No:121624-18-8
MF:C25H36O5
MW:416.55034828186
CID:133374
PubChem ID:15925972
Update Time:2025-04-19

6’-Exomethylene Simvastatin Chemical and Physical Properties

Names and Identifiers

    • 6’-Exomethylene Simvastatin Discontinued
    • 6'-EXOMETHYLENE SIMVASTATIN
    • 6’-EXOMETHYLENE SIMVASTATIN
    • Butanoic acid,2,2-dimethyl-,(1S,7S,8S,8aR)-1,2,3,7,8,8a-hexahydro-7-methyl-3-methylene-8-[2-[(2R,4R)-tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl]ethyl]-1-naphthalenylester
    • 6`-Exomethylene Simvastatin
    • Manoalide
    • Simvastatin Impurity I
    • WDTQWJUBUXHODX-BGYTUHEHSA-N
    • 6Exomethylene Simvastatin Discontinued
    • 2,2-Dimethylbutanoic Acid (1S,7S,8S,8aR)-1,2,3,7,8,8a-Hexahydro-7-methyl-3-methylene-8-[2-[(2R,4R)-tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl]ethyl]-1-naphthalenyl Ester
    • Simvastatin, 3-exomethylene-
    • NS00116687
    • Simvastatin, 6-exomethylene-
    • J-004548
    • SCHEMBL11961973
    • BUTANOIC ACID, 2,2-DIMETHYL-, 1,2,3,7,8,8A-HEXAHYDRO-7-METHYL-3-METHYLENE-8-(2-(TETRAHYDRO-4-HYDROXY-6-OXO-2H-PYRAN-2-YL)ETHYL)-1-NAPHTHALENYL ESTER, (1S-(1.ALPHA.,7.BETA.,8.BETA.(2S*,4S*),8A.BETA.))-
    • 121624-18-8
    • [(1S,7S,8S,8aR)-8-[2-[(2R,4R)-4-hydroxy-6-oxooxan-2-yl]ethyl]-7-methyl-3-methylidene-2,7,8,8a-tetrahydro-1H-naphthalen-1-yl] 2,2-dimethylbutanoate
    • Q27266099
    • (1R,7S,8S)-8-(2-((2R,4R)-4-hydroxy-6-oxotetrahydro-2H-pyran-2-yl)ethyl)-7-methyl-3-methylene-1,2,3,7,8,8a-hexahydronaphthalen-1-yl 2,2-dimethylbutanoate
    • Butanoic acid, 2,2-dimethyl-, 1,2,3,7,8,8a-hexahydro-7-methyl-3-methylene-8-(2-(tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl)ethyl)-1-naphthalenyl ester, (1S-(1alpha,7beta,8beta(2S*,4S*),8abeta))-
    • 6-Exomethylenesimvastatin
    • 72UQ8975UG
    • UNII-72UQ8975UG
    • CHEMBL3544663
    • Butanoic acid, 2,2-dimethyl-, (1S,7S,8S,8aR)-1,2,3,7,8,8a-hexahydro-7-methyl-3-methylene-8-(2-((2R,4R)-tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl)ethyl)-1-naphthalenyl ester
    • DTXSID10153319
    • DTXCID5075810
    • Butanoic acid, 2,2-dimethyl-, (1S,7S,8S,8aR)-1,2,3,7,8,8a-hexahydro-7-methyl-3-methylene-8-[2-[(2R,4R)-tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl]ethyl]-1-naphthalenyl ester; Butanoic acid, 2,2-dimethyl-, 1,2,3,7,8,8a-hexahydro-7-methyl-3-methylene-8-[2-(te
    • 6’-Exomethylene Simvastatin
    • Inchi: 1S/C25H36O5/c1-6-25(4,5)24(28)30-21-12-15(2)11-17-8-7-16(3)20(23(17)21)10-9-19-13-18(26)14-22(27)29-19/h7-8,11,16,18-21,23,26H,2,6,9-10,12-14H2,1,3-5H3/t16-,18+,19+,20-,21-,23-/m0/s1
    • InChI Key: WDTQWJUBUXHODX-BGYTUHEHSA-N
    • SMILES: O(C(C(C)(C)CC)=O)[C@H]1CC(=C)C=C2C=C[C@H](C)[C@H](CC[C@@H]3C[C@H](CC(=O)O3)O)[C@@H]12

Computed Properties

  • Exact Mass: 416.25600
  • Monoisotopic Mass: 416.25627424g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 7
  • Complexity: 747
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 72.8Ų

Experimental Properties

  • PSA: 72.83000
  • LogP: 4.50570

6’-Exomethylene Simvastatin Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E959100-1mg
6’-Exomethylene Simvastatin
121624-18-8
1mg
$345.00 2023-05-18
TRC
E959100-10mg
6’-Exomethylene Simvastatin
121624-18-8
10mg
$2738.00 2023-05-18
SHENG KE LU SI SHENG WU JI SHU
sc-499141-1 mg
6′-Exomethylene simvastatin,
121624-18-8
1mg
¥4,061.00 2023-07-11
TRC
E959100-50mg
6’-Exomethylene Simvastatin
121624-18-8
50mg
$ 12800.00 2023-09-07
SHENG KE LU SI SHENG WU JI SHU
sc-499141-1mg
6′-Exomethylene simvastatin,
121624-18-8
1mg
¥4061.00 2023-09-05
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent